ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[2-(4-methylphenyl)sulfanylacetyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H23NO3S/c1-3-21-17(20)14-5-4-10-18(11-14)16(19)12-22-15-8-6-13(2)7-9-15/h6-9,14H,3-5,10-12H2,1-2H3
• InChI Key: KGESRECLOGIVIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)CSC2=CC=C(C=C2)C
• Molecular Formula: C17H23NO3S
• Molecular Weight: 321.4 g/mol

Description

Ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate, also known as MTAPA, is a chemical compound that has drawn significant attention in scientific research. MTAPA is a piperidine derivative that is widely used in chemical synthesis, pharmacology, and medicinal chemistry. In

Mechanism of Action

Ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate exerts its pharmacological effects by modulating the activity of various receptors and enzymes in the central nervous system. It has been shown to act as a positive allosteric modulator of the GABA-A receptor, which is involved in the regulation of neuronal excitability. ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate also inhibits the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, leading to increased levels of acetylcholine in the brain.
Biochemical and Physiological Effects:
ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate has been shown to exhibit a range of biochemical and physiological effects. It has been reported to reduce the frequency and severity of seizures in animal models of epilepsy. ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate also exhibits analgesic and anti-inflammatory effects, which have been attributed to its ability to modulate the activity of the GABA-A receptor and inhibit the production of pro-inflammatory cytokines. Additionally, ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

Ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a range of pharmacological activities that make it a useful tool for studying the central nervous system and various disease states. However, there are also some limitations to its use. ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate has been shown to exhibit some toxicity at high doses, and its effects on the central nervous system may be influenced by factors such as age, sex, and genetic background.

Future Directions

There are several future directions for research on ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate. One area of interest is the development of more potent and selective derivatives of ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate that exhibit improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic applications of ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate in various disease states, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, further studies are needed to elucidate the mechanisms underlying the pharmacological effects of ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate and to identify potential targets for drug development.

Scientific Research Applications

Ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate has been extensively studied for its potential therapeutic applications. It has been reported to exhibit a range of pharmacological activities, including anticonvulsant, analgesic, anti-inflammatory, and anti-tumor activities. ethyl 1-{[(4-methylphenyl)thio]acetyl}-3-piperidinecarboxylate has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.